1-{[(3R*,5R*)-5-(pyrrolidin-1-ylcarbonyl)piperidin-3-yl]carbonyl}-4-(4H-1,2,4-triazol-3-yl)piperidine

• IUPAC Name: pyrrolidin-1-yl-[(3R,5R)-5-[4-(1H-1,2,4-triazol-5-yl)piperidine-1-carbonyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C18H28N6O2/c25-17(23-5-1-2-6-23)14-9-15(11-19-10-14)18(26)24-7-3-13(4-8-24)16-20-12-21-22-16/h12-15,19H,1-11H2,(H,20,21,22)/t14-,15-/m1/s1
• InChI Key: QTWALOHSJMGSTN-HUUCEWRRSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2CC(CNC2)C(=O)N3CCC(CC3)C4=NC=NN4
• Isomeric SMILES: C1CCN(C1)C(=O)[C@@H]2C[C@H](CNC2)C(=O)N3CCC(CC3)C4=NC=NN4
• Molecular Formula: C18H28N6O2
• Molecular Weight: 360.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving piperidine and pyrrolidine rings, similar to the target compound, typically involves multi-step processes. For example, the synthesis of 3-(Piperidin-4-yl)-6,7-dihydro-5H-pyrrolo-[2,1-c][1,2,4]triazole, a compound with a related structure, was achieved through etherification, hydrazonation, cyclization, and reduction steps, with an overall yield of 39% (Zhang et al., 2019). This example illustrates the complexity and the multi-step nature of synthesizing compounds with similar structural features.

Molecular Structure Analysis

Molecular structure analysis of such compounds often involves advanced computational and spectroscopic techniques. Density Functional Theory (DFT) calculations, for instance, have been utilized to analyze the molecular structures and stability of related compounds, providing insights into their conformational preferences and electronic properties (Zhang et al., 2019).